Cas no 7693-47-2 (mesityl carbonochloridate)

mesityl carbonochloridate structure
mesityl carbonochloridate structure
Product Name:mesityl carbonochloridate
CAS No:7693-47-2
MF:C10H11ClO2
MW:198.646142244339
CID:2126362
PubChem ID:11106338
Update Time:2025-04-21

mesityl carbonochloridate Chemical and Physical Properties

Names and Identifiers

    • mesityl carbonochloridate
    • MFCD24141186
    • CPJUZSXZARKCIM-UHFFFAOYSA-N
    • mesityl chloroformate
    • 7693-47-2
    • 2,4,6-trimethylphenyl chloroformate
    • AKOS020226435
    • SCHEMBL2948942
    • SY297051
    • Inchi: 1S/C10H11ClO2/c1-6-4-7(2)9(8(3)5-6)13-10(11)12/h4-5H,1-3H3
    • InChI Key: CPJUZSXZARKCIM-UHFFFAOYSA-N
    • SMILES: ClC(=O)OC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 198.0447573Da
  • Monoisotopic Mass: 198.0447573Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų
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